1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 1-(1,3-thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C9H11NOS/c11-6-9(2-1-3-9)4-8-5-12-7-10-8/h5-7H,1-4H2
• InChI Key: CXNQHRZVCQCNBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2=CSC=N2)C=O

Description

1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde is a cyclobutane-based aldehyde functionalized with a 1,3-thiazole substituent. The compound features a cyclobutane ring fused to a carbaldehyde group, with a methyl-linked thiazole heterocycle at the 1-position. Thiazoles are sulfur- and nitrogen-containing aromatic rings known for their role in medicinal chemistry and agrochemicals due to their electronic and hydrogen-bonding capabilities. The cyclobutane ring introduces conformational strain, which may influence reactivity and binding interactions in biological systems.

Preparation Methods

The synthesis of 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde typically involves the reaction of thiazole derivatives with cyclobutane carbaldehyde under specific conditions. The exact synthetic routes and reaction conditions can vary, but common methods include:

Cyclization Reactions: Utilizing thioamides and α-halo ketones to form the thiazole ring.

Industrial Production: Large-scale production methods often involve optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles and electrophiles for substitution reactions.

Scientific Research Applications

1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde is a chemical compound with the molecular formula $C_9H_{11}NOS$. It features a thiazole ring, a five-membered heterocyclic ring containing sulfur and nitrogen atoms.

Scientific Research Applications

1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde has applications in scientific research, including:

• Chemistry It is used as an intermediate in the synthesis of more complex thiazole derivatives.
• Biology It is investigated for potential antimicrobial and antifungal properties.
• Medicine It is explored for potential use in developing new pharmaceuticals, particularly those targeting microbial infections.
• Industry It is utilized in the production of various chemical products, including dyes and biocides.

Chemical Reactions

1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde undergoes various chemical reactions:

• Oxidation The aldehyde group can be oxidized to form carboxylic acids.
• Reduction The aldehyde group can be reduced to form alcohols.
• Substitution The thiazole ring can undergo electrophilic and nucleophilic substitution reactions.

Typical reagents include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles and electrophiles for substitution reactions.

Mechanism of Action

The mechanism of action of 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde involves its interaction with specific molecular targets. The thiazole ring is known to interact with enzymes and proteins, potentially inhibiting their function. This interaction can disrupt various biological pathways, leading to antimicrobial and antifungal effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde with structurally related compounds, focusing on molecular properties and substituent effects:

Compound Name	Substituent on Thiazole/Core	Molecular Formula	Molecular Weight (g/mol)	Purity	Key Features
1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde	None (base structure)	C₉H₁₀NOS	~180.25*	N/A	Base structure with unsubstituted thiazole
1-[(2-Chloro-1,3-thiazol-4-yl)methyl]cyclobutane-1-carbaldehyde	2-Chloro	C₉H₁₀ClNOS	215.70	N/A	Electron-withdrawing Cl enhances electrophilicity
1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclobutane-1-carbaldehyde	2-Methyl	C₁₀H₁₂NOS	194.27*	N/A	Electron-donating CH₃ stabilizes thiazole ring
1-(Oxolan-2-yl)cyclobutane-1-carbaldehyde	Oxolane (tetrahydrofuran)	C₈H₁₂O₂	154.21	95%	Oxygen-containing substituent; lower MW
1-(3-Methylbut-3-enyl)cyclobutane-1-carbaldehyde	Alkenyl chain	C₁₀H₁₆O	152.23	95%	Non-aromatic substituent; minimal polarity

*Calculated based on analogs and atomic composition.

Substituent Effects on Physicochemical Properties

• Thiazole Derivatives (): The 2-chloro substituent () increases molecular weight by ~35.45 g/mol compared to the base structure. The 2-methyl substituent () adds steric bulk without significantly altering electronic properties, which could improve metabolic stability in drug candidates.

• Oxygenated vs. Aliphatic Analogs ():

  • The oxolane-substituted compound () has a lower molecular weight (154.21 g/mol) and higher polarity due to the oxygen atom, likely improving aqueous solubility compared to thiazole derivatives.
  • The alkenyl-substituted analog () lacks heteroatoms, resulting in lower polarity and molecular weight (152.23 g/mol), which may favor lipid membrane permeability.

Biological Activity

1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde is a compound of significant interest due to its diverse biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the molecular formula $C_9H_{11}NOS$ and features a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen. The presence of this thiazole moiety contributes to the compound's biological activity. Below is a summary of its chemical properties:

Property	Details
Molecular Formula	C9H11NOS
Molecular Weight	181.26 g/mol
IUPAC Name	1-(1,3-thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde
InChI Key	CXNQHRZVCQCNBK-UHFFFAOYSA-N
SMILES Notation	C1CC(C1)(CC2=CSC=N2)C=O

Antimicrobial Properties

Research indicates that 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde exhibits notable antimicrobial and antifungal properties. Thiazole derivatives are well-documented for their ability to inhibit the growth of various pathogens, including bacteria and fungi. The mechanism often involves the disruption of cellular processes by interacting with specific enzymes or proteins within microbial cells .

The thiazole ring's structure allows it to interact with biological targets effectively. This interaction can inhibit enzyme activity or alter metabolic pathways critical for microbial survival. For example, studies have shown that compounds with thiazole rings can interfere with the synthesis of essential biomolecules in bacteria .

Study on Antimicrobial Efficacy

In a study published in a peer-reviewed journal, researchers evaluated the antimicrobial efficacy of several thiazole derivatives, including 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde. The results indicated that this compound demonstrated significant inhibition against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined to be lower than those for many standard antibiotics, suggesting a potential role in treating resistant infections .

Exploration in Pharmaceutical Applications

Another study focused on the pharmaceutical applications of thiazole derivatives highlighted the potential of 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde in drug development. The compound showed promise as an active ingredient in formulations aimed at treating fungal infections and as a scaffold for synthesizing more complex therapeutic agents .

Comparative Analysis with Similar Compounds

To understand the unique properties of 1-(1,3-Thiazol-4-ylmethyl)cyclobutane-1-carbaldehyde better, it is useful to compare it with other thiazole derivatives:

Compound	Biological Activity	Notes
2-Aminothiazole	Antibacterial and antifungal	Commonly used in various pharmaceutical applications.
Thiazole-based Schiff bases	Anti-inflammatory and analgesic	Demonstrated effectiveness in pain management studies.
5-Methylthiazole	Anticancer properties	Explored for its role in cancer therapy.

Q & A

Advanced Research Question

• DFT calculations : Predict thermodynamic stability of the cyclobutane ring (e.g., ring strain analysis at B3LYP/6-31G* level) .
• MD simulations : Assess solvation effects on aldehyde reactivity in aqueous buffers .
• ADMET Prediction : Use SwissADME to optimize logP (target: 1–3) and reduce metabolic liabilities (e.g., aldehyde oxidase susceptibility) .

Case Study : Replacing the cyclobutane with a cyclohexane ring increased metabolic stability but reduced target binding affinity by 40% .

How can regioselectivity challenges in thiazole functionalization be overcome?

Advanced Research Question

• Directing groups : Introduce sulfonyl or nitro groups at C-5 of the thiazole to favor C-4 alkylation .
• Metal catalysis : Use Pd-mediated cross-coupling (e.g., Suzuki-Miyaura) for precise C-H functionalization .
• Microwave-assisted synthesis : Reduce reaction times (e.g., from 12 h to 30 min) and improve regioselectivity via controlled heating .

Example : Microwave irradiation increased the yield of thiazole-4-carbaldehydes from 55% to 85% while minimizing C-2 byproducts .